Cas no 62818-82-0 (Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI))

62818-82-0 structure
Product name:Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI)
Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ergotaman-3',6',18-trione,12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'a)- (9CI)
- 8H-Oxazolo[3,2-a]pyrrolo[2,1-c]pyrazine, ergotaman-3',6',18-trionederiv.
- Alkaloid P1,of Ergot
- Ergohexine(6CI)
- Indolo[4,3-fg]quinoline, ergotaman-3',6',18-trione deriv.
- 0SXR8X3V6P
- Ergohexine
- Alkaloid P1, of ergot
- CID 122201291
- Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI)
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- Inchi: 1S/C31H39N5O5/c1-17(2)10-11-23-28(38)35-12-6-9-25(35)31(40)36(23)29(39)30(3,41-31)33-27(37)19-13-21-20-7-5-8-22-26(20)18(15-32-22)14-24(21)34(4)16-19/h5,7-8,13,15,17,19,23-25,32,40H,6,9-12,14,16H2,1-4H3,(H,33,37)/t19-,23+,24-,25+,30-,31+/m1/s1
- InChI Key: DPOQJZHKSWOGAE-QIOPVHFHSA-N
- SMILES: O1[C@](C)(C(N2[C@@H](CCC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O
Computed Properties
- Exact Mass: 561.29511936g/mol
- Monoisotopic Mass: 561.29511936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 41
- Rotatable Bond Count: 5
- Complexity: 1160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 118
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 863.9±65.0 °C(Predicted)
- pka: 9.63±0.60(Predicted)
Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI) Related Literature
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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